Cas no 380441-42-9 (4-(difluoromethoxy)phenylthiourea)

• Product Name: 4-(difluoromethoxy)phenylthiourea
• CAS No: 380441-42-9
• MF: C₈H₈F₂N₂OS
• MW: 218.223727226257
• MDL: MFCD03476753
• CID: 3109834
• PubChem ID: 2346851
• Update Time: 2025-06-08

4-(difluoromethoxy)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Difluoromethoxy)phenyl)thiourea
• 4-(difluoromethoxy)phenylthiourea
• Z56828870
• F71779
• SB85695
• N-[4-(Difluoromethoxy)phenyl]thiourea
• 380441-42-9
• SR-01000032688-1
• F2158-0195
• 4-Difluoromethoxyphenylthiourea
• AKOS005208230
• SR-01000032688
• [4-(difluoromethoxy)phenyl]thiourea
• EN300-236424
• FQA44142
• MFCD03476753

• MDL： MFCD03476753
• Inchi： 1S/C8H8F2N2OS/c9-7(10)13-6-3-1-5(2-4-6)12-8(11)14/h1-4,7H,(H3,11,12,14)
• InChI Key： KEJSKLSCZTWFAO-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 218.03254038g/mol
• Monoisotopic Mass: 218.03254038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 4-(difluoromethoxy)phenylthiourea

Recent Advances in the Study of 4-(Difluoromethoxy)phenylthiourea (CAS: 380441-42-9)

4-(Difluoromethoxy)phenylthiourea (CAS: 380441-42-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of various biological pathways, particularly in the context of inflammatory and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

One of the key areas of interest in recent research has been the compound's ability to inhibit specific enzymes involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(difluoromethoxy)phenylthiourea acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. The study utilized both in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in inflammation markers without the gastrointestinal side effects commonly associated with traditional COX-2 inhibitors.

In addition to its anti-inflammatory properties, 4-(difluoromethoxy)phenylthiourea has also been investigated for its potential role in metabolic disorders. A recent preprint on bioRxiv highlighted its ability to modulate AMP-activated protein kinase (AMPK) activity, a key regulator of cellular energy homeostasis. The study found that the compound enhanced AMPK phosphorylation in liver cells, leading to improved glucose uptake and lipid metabolism. These findings suggest that 4-(difluoromethoxy)phenylthiourea could be a promising candidate for the treatment of type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Another noteworthy development is the exploration of 4-(difluoromethoxy)phenylthiourea as a potential anticancer agent. A 2024 study in Cancer Research reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated NF-κB signaling. Mechanistic studies revealed that the compound induced apoptosis via the mitochondrial pathway, while sparing normal cells. These results underscore the compound's potential as a targeted therapy for cancers characterized by chronic inflammation.

Despite these promising findings, challenges remain in the development of 4-(difluoromethoxy)phenylthiourea as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further optimization of its formulation. Additionally, while toxicity studies in animal models have shown favorable safety profiles, comprehensive clinical trials are needed to assess its efficacy and safety in humans.

In conclusion, 4-(difluoromethoxy)phenylthiourea (CAS: 380441-42-9) represents a versatile compound with significant potential in multiple therapeutic areas. Its dual role as an anti-inflammatory and metabolic modulator, coupled with its emerging anticancer properties, makes it a compelling subject for further research. Future studies should focus on addressing its pharmacokinetic limitations and advancing it through preclinical and clinical development pipelines.